Cas no 630045-97-5 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-)
630045-97-5 structure
Product Name:2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-
CAS No:630045-97-5
MF:C32H36S5
MW:580.953242301941
CID:427798
PubChem ID:71381559
Update Time:2025-04-19
2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-
- 2-(3-hexylthiophen-2-yl)-5-[5-[5-(3-hexylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophene
- DTXSID20804002
- 1~3~,5~3~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
- 630045-97-5
-
- Inchi: 1S/C32H36S5/c1-3-5-7-9-11-23-19-21-33-31(23)29-17-15-27(36-29)25-13-14-26(35-25)28-16-18-30(37-28)32-24(20-22-34-32)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
- InChI Key: MFNZSOLWZYTRSU-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C1=CC=C(C2=CC=C(C3=CC=C(C4=C(C=CS4)CCCCCC)S3)S2)S1)CCCCCC
Computed Properties
- Exact Mass: 580.14238
- Monoisotopic Mass: 580.14205702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 14
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 0
2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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